Cas no 346603-68-7 (methyl 2-(bromomethyl)-3-(trifluoromethyl)benzoate)

methyl 2-(bromomethyl)-3-(trifluoromethyl)benzoate structure
346603-68-7 structure
Product Name:methyl 2-(bromomethyl)-3-(trifluoromethyl)benzoate
CAS No:346603-68-7
MF:C10H8BrF3O2
MW:297.068532943726
MDL:MFCD20483807
CID:2625064
PubChem ID:17837607
Update Time:2025-04-21

methyl 2-(bromomethyl)-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-bromomethyl-3-trifluoromethyl benzoate
    • methyl 2-(bromomethyl)-3-(trifluoromethyl)benzoate
    • 2-Bromomethyl-3-trifluoromethylbenzoic acid methyl ester
    • methyl 2-bromomethyl-3-(trifluoromethyl)benzoate
    • SCHEMBL4630905
    • AS-39012
    • METHYL2-(BROMOMETHYL)-3-(TRIFLUOROMETHYL)BENZOATE
    • Benzoic acid, 2-(bromomethyl)-3-(trifluoromethyl)-, methyl ester
    • AKOS030524895
    • DTXSID50591195
    • 2-bromomethyl-3-trifluoromethyl-benzoic acid methyl ester
    • 346603-68-7
    • DB-209124
    • CS-0451419
    • MFCD20483807
    • MDL: MFCD20483807
    • Inchi: 1S/C10H8BrF3O2/c1-16-9(15)6-3-2-4-8(7(6)5-11)10(12,13)14/h2-4H,5H2,1H3
    • InChI Key: DFYWLNAELNNBMC-UHFFFAOYSA-N
    • SMILES: BrCC1C(C(=O)OC)=CC=CC=1C(F)(F)F

Computed Properties

  • Exact Mass: 295.96598g/mol
  • Monoisotopic Mass: 295.96598g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 26.3Ų

methyl 2-(bromomethyl)-3-(trifluoromethyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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